![molecular formula C10H13NO B1167878 1,3-Benzenediol, 5-[1-hydroxy-2-[[2-(4-hydroxyphenyl)-1-methylethyl]amino]ethyl]-, (R*,S*)-(+-)- CAS No. 107878-38-6](/img/no-structure.png)
1,3-Benzenediol, 5-[1-hydroxy-2-[[2-(4-hydroxyphenyl)-1-methylethyl]amino]ethyl]-, (R*,S*)-(+-)-
Overview
Description
1,3-Benzenediol, 5-[1-hydroxy-2-[[2-(4-hydroxyphenyl)-1-methylethyl]amino]ethyl]-, (R*,S*)-(+-)- is a useful research compound. Its molecular formula is C10H13NO. The purity is usually 95%.
BenchChem offers high-quality 1,3-Benzenediol, 5-[1-hydroxy-2-[[2-(4-hydroxyphenyl)-1-methylethyl]amino]ethyl]-, (R*,S*)-(+-)- suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1,3-Benzenediol, 5-[1-hydroxy-2-[[2-(4-hydroxyphenyl)-1-methylethyl]amino]ethyl]-, (R*,S*)-(+-)- including the price, delivery time, and more detailed information at info@benchchem.com.
properties
| { "Design of the Synthesis Pathway": "The synthesis of compound 1,3-Benzenediol, 5-[1-hydroxy-2-[[2-(4-hydroxyphenyl)-1-methylethyl]amino]ethyl]-, (R*,S*)-(+-)- can be achieved through a series of reactions involving starting materials that are readily available in the market. The synthesis pathway involves the protection of the hydroxyl groups of 1,3-Benzenediol followed by the introduction of an ethylene diamine moiety. The final step involves the deprotection of the hydroxyl groups and the resolution of the racemic mixture to obtain the desired enantiomer.", "Starting Materials": ["1,3-Benzenediol", "4-hydroxyphenylacetone", "Ethylene diamine", "Di-tert-butyl dicarbonate", "Hydrochloric acid", "Sodium hydroxide", "Methanol", "Ethyl acetate", "Water"], "Reaction": ["Step 1: Protect the hydroxyl groups of 1,3-Benzenediol by reacting with di-tert-butyl dicarbonate in the presence of a base such as sodium hydroxide to obtain the corresponding di-tert-butyl ester.", "Step 2: React the di-tert-butyl ester with 4-hydroxyphenylacetone in the presence of a base such as sodium hydroxide to obtain the corresponding ketone derivative.", "Step 3: Introduce the ethylene diamine moiety by reacting the ketone derivative with ethylene diamine in the presence of a base such as sodium hydroxide to obtain the corresponding amine derivative.", "Step 4: Deprotect the hydroxyl groups by reacting the amine derivative with hydrochloric acid to obtain the corresponding hydrochloride salt.", "Step 5: Resolve the racemic mixture by reacting the hydrochloride salt with a chiral resolving agent such as tartaric acid to obtain the desired enantiomer." ] } | |
CAS RN |
107878-38-6 |
Molecular Formula |
C10H13NO |
Molecular Weight |
0 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
